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Compound of Interest

Compound Name: 2-Chloro-2,3,3-trimethylbutane

Cat. No.: B1620436 Get Quote

Technical Data Sheet: 2-Chloro-2,3,3-
trimethylbutane
This document provides essential chemical data for 2-Chloro-2,3,3-trimethylbutane, intended

for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties
2-Chloro-2,3,3-trimethylbutane is a halogenated alkane. The following table summarizes its

key quantitative properties.

Parameter Value Reference

Chemical Formula C₇H₁₅Cl [1][2][3][4]

Molecular Weight 134.65 g/mol [3][4][5]

CAS Registry Number 918-07-0 [1][2]

Molecular Composition
The structural composition of 2-Chloro-2,3,3-trimethylbutane is based on a butane backbone

with specific substitutions. The IUPAC name, 2-chloro-2,3,3-trimethylbutane, indicates a
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butane chain with a chlorine atom and a methyl group on the second carbon, and two methyl

groups on the third carbon.
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Caption: Logical relationship of substituents on the butane backbone.

Note: As this document pertains to the fundamental chemical properties (formula and molecular

weight), detailed experimental protocols for synthesis or analysis are beyond its scope. The

provided diagram illustrates the logical composition of the molecule as described by its IUPAC

name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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